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Compound of Interest

Compound Name: BI-113823

Cat. No.: B10829614 Get Quote

Essential Safety and Handling Guide for BI-113823
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of BI-
113823, a selective bradykinin B1 receptor antagonist used in chronic inflammatory pain

research.[1] Given that a specific Safety Data Sheet (SDS) is not publicly available, this

document is based on best practices for handling potentially hazardous, bioactive small

molecules in a laboratory setting.

Hazard Assessment and General Precautions
BI-113823 is an orally active, selective bradykinin B1 receptor antagonist.[1] While detailed

toxicological properties may not be fully known, it is prudent to treat this compound as

potentially hazardous. Assumed hazards include potential harm if swallowed, inhaled, or

absorbed through the skin, and it may cause irritation to the skin, eyes, and respiratory tract.[2]

Therefore, a thorough risk assessment should be conducted before any handling, and all

personnel must be trained on the appropriate safety procedures.

Personal Protective Equipment (PPE)
The following table outlines the minimum required personal protective equipment for handling

BI-113823. These recommendations are based on general laboratory safety standards for

handling chemical compounds.[3][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10829614?utm_src=pdf-interest
https://www.benchchem.com/product/b10829614?utm_src=pdf-body
https://www.benchchem.com/product/b10829614?utm_src=pdf-body
https://www.benchchem.com/product/b10829614?utm_src=pdf-body
https://www.medchemexpress.com/bi-113823.html
https://www.benchchem.com/product/b10829614?utm_src=pdf-body
https://www.medchemexpress.com/bi-113823.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_SP_inhibitor_1.pdf
https://www.benchchem.com/product/b10829614?utm_src=pdf-body
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and Best

Practices

Hands Double Nitrile Gloves

Wear two pairs of disposable

nitrile gloves. Change gloves

immediately if they become

contaminated and after each

use. Always wash hands

thoroughly after removing

gloves.[2]

Eyes/Face Safety Goggles / Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over safety

goggles during procedures

with a high risk of splashes or

aerosol generation.[3][4]

Body Laboratory Coat

A fully buttoned lab coat is

required to protect skin and

clothing from potential

splashes. For procedures with

a higher risk, a chemical-

resistant apron or gown should

be worn over the lab coat.[2][3]

Feet Closed-Toe Shoes
Protects against spills and

dropped objects.[3]

Respiratory Respirator (as needed)

A respirator (e.g., N95 or

higher) may be necessary

when working with the solid

compound outside of a

certified chemical fume hood

or in poorly ventilated areas to

prevent inhalation of dust.[3][6]
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Experimental Protocols: Step-by-Step Handling and
Disposal
Receiving and Storing the Compound

Inspection: Upon receipt, inspect the external packaging for any signs of damage or leaks.

Don PPE: Before opening, put on the minimum required PPE (lab coat, safety glasses, and a

single pair of nitrile gloves).

Safe Unpacking: Open the shipping container in a designated safe area, preferably within a

chemical fume hood or on a disposable bench liner.

Verification: Confirm that the compound name and any identifying numbers on the vial match

the order details.

Vial Inspection: Carefully examine the primary container for any damage.

Storage: Store the compound as recommended by the supplier, typically in a cool, dry, and

well-ventilated area away from incompatible materials. Ensure the storage location is clearly

labeled and secure to prevent unauthorized access.[2]

Preparation of Solutions
Gather Materials: Assemble all necessary equipment, including the vial of BI-113823,

appropriate solvent (e.g., DMSO), pipettes, and sterile tubes.

Full PPE: Don the full required PPE, including a lab coat, double nitrile gloves, and chemical

splash goggles.

Controlled Environment: All handling of the solid compound and preparation of stock

solutions should be performed in a certified chemical fume hood to minimize inhalation risk.

Weighing: If weighing the solid compound, do so on a tared weigh paper or in a suitable

container within the fume hood.

Dissolving: Carefully add the solvent to the solid compound. Ensure the container is securely

capped before mixing.
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Experimental Use
Always handle solutions of BI-113823 with the same level of precaution as the solid

compound.

Clearly label all tubes and containers with the compound name, concentration, and date.

Conduct all experimental procedures involving BI-113823 in a well-ventilated area, and use

a fume hood if there is a risk of aerosol generation.

Disposal Plan
Proper disposal of BI-113823 and associated waste is critical to prevent environmental

contamination and ensure safety.

Solid Waste: All disposable materials that have come into contact with BI-113823, such as

gloves, pipette tips, and empty vials, should be collected in a designated, clearly labeled

hazardous waste container.[2]

Liquid Waste: Unused solutions containing BI-113823 should be collected in a designated

hazardous chemical waste container. Do not pour chemical waste down the drain.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container for chemically contaminated sharps.[2]

Decontamination: All work surfaces and equipment should be thoroughly decontaminated

after use. A suitable decontamination solution should be used, followed by a rinse with water.

[7]

Workflow for Safe Handling of BI-113823
The following diagram illustrates the standard workflow for the safe handling of BI-113823 in a

laboratory setting, from receipt to disposal.
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Caption: Standard laboratory workflow for handling BI-113823.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. benchchem.com [benchchem.com]

3. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10829614?utm_src=pdf-body-img
https://www.benchchem.com/product/b10829614?utm_src=pdf-body
https://www.benchchem.com/product/b10829614?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/bi-113823.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_SP_inhibitor_1.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

5. uah.edu [uah.edu]

6. research.arizona.edu [research.arizona.edu]

7. bpsbioscience.com [bpsbioscience.com]

To cite this document: BenchChem. [Personal protective equipment for handling BI-113823].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829614#personal-protective-equipment-for-
handling-bi-113823]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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